Cas no 721893-22-7 (3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid)

• Product Name: 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid
• CAS No: 721893-22-7
• MF: C₁₆H₁₆ClNO₇S
• MW: 401.818742752075
• CID: 3105534
• PubChem ID: 2387069
• Update Time: 2025-06-11

3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid
• G35794
• Z45577391
• SR-01000037473-1
• EN300-04470
• SR-01000037473
• 721893-22-7
• CS-0219612
• 3-[(5-chloro-2,4-dimethoxyphenyl)sulfamoyl]-4-methoxybenzoic acid
• 3-[(5-chloro-2,4-dimethoxyphenyl)sulfamoyl]-4-methoxybenzoicacid
• AKOS000116606

• Inchi： 1S/C16H16ClNO7S/c1-23-12-5-4-9(16(19)20)6-15(12)26(21,22)18-11-7-10(17)13(24-2)8-14(11)25-3/h4-8,18H,1-3H3,(H,19,20)
• InChI Key： UQKBDISMDAOVDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NS(C1C=C(C(=O)O)C=CC=1OC)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 401.0336007Da
• Monoisotopic Mass: 401.0336007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Additional information on 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid

Introduction to 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid (CAS No. 721893-22-7)

3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid (CAS No. 721893-22-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications due to its ability to interact with specific biological targets. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid is C₁₈H₁₆ClN₂O₆S, and it has a molecular weight of approximately 407.85 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its structural complexity arises from the presence of multiple functional groups, including a chloro substituent, methoxy groups, a sulfamoyl group, and a carboxylic acid moiety.

The synthesis of 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid typically involves multi-step reactions. One common approach starts with the preparation of 5-chloro-2,4-dimethoxyaniline, which is then converted into the corresponding sulfamoyl chloride. This intermediate is subsequently reacted with 4-methoxybenzoic acid to form the final product. The reaction conditions and purification methods are crucial for obtaining high yields and purity levels of the compound.

In recent years, 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests its potential use in the treatment of inflammatory diseases such as arthritis.

Beyond its anti-inflammatory effects, 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid has also shown promise in cancer research. A study published in Cancer Letters in 2020 reported that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic properties of 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In addition to its therapeutic applications, 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid has been used as a tool compound in biochemical assays to study enzyme inhibition and signaling pathways. Its ability to selectively target specific proteins makes it valuable for both basic research and drug discovery efforts.

The safety profile of 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid is an important consideration for its development as a therapeutic agent. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses. However, comprehensive toxicology studies are ongoing to ensure its safety for human use.

In conclusion, 3-(5-Chloro-2,4-dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid (CAS No. 721893-22-7) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it may pave the way for novel treatments for inflammatory diseases and cancer.